Cas no 896678-46-9 (2-ethoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide)

• Product Name: 2-ethoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide
• CAS No: 896678-46-9
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 5850760
• PubChem ID: 7087654
• Update Time: 2025-05-25

2-ethoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2-ethoxy-N-(2-methyl-4-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• 2-ethoxy-N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]pyridine-3-carboxamide
• F0694-0285
• 2-ethoxy-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide
• AKOS024597022
• SR-01000008576-1
• 896678-46-9
• 2-ethoxy-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)nicotinamide
• SR-01000008576
• 2-ethoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide

• Inchi： 1S/C21H18N4O2S/c1-3-27-19-15(6-4-10-22-19)18(26)24-16-9-8-14(12-13(16)2)20-25-17-7-5-11-23-21(17)28-20/h4-12H,3H2,1-2H3,(H,24,26)
• InChI Key： OGLOBSQSEXJJLR-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=CC=C1C(NC1=CC=C(C2=NC3=CC=CN=C3S2)C=C1C)=O

Computed Properties

• Exact Mass: 390.11504700g/mol
• Monoisotopic Mass: 390.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• pka: 10.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-ethoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide

Comprehensive Overview of 2-ethoxy-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide (CAS No. 896678-46-9)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-ethoxy-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide (CAS No. 896678-46-9) has emerged as a compound of significant interest. This molecule, characterized by its unique heterocyclic structure, combines a pyridine core with a thiazolo[5,4-b]pyridine moiety, making it a promising candidate for various biomedical applications. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in targeting specific biological pathways, particularly in oncology and inflammation-related disorders.

The structural complexity of 2-ethoxy-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide underscores its versatility. The presence of an ethoxy group and a carboxamide linkage enhances its solubility and bioavailability, critical factors in drug development. Recent studies have highlighted its interaction with kinase enzymes, which are pivotal in cellular signaling processes. This has led to a surge in searches for "kinase inhibitors" and "heterocyclic drug candidates," reflecting the growing demand for novel therapeutic agents.

One of the most frequently asked questions in scientific forums revolves around the "synthesis of 2-ethoxy-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide." The compound is typically synthesized through multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization techniques. These methods are often discussed in the context of "green chemistry" and "sustainable synthesis," as researchers seek environmentally friendly approaches to produce such complex molecules.

Another area of interest is the "biological activity of CAS 896678-46-9." Preliminary data suggest that this compound exhibits moderate to high affinity for certain protein targets, making it a subject of ongoing preclinical studies. Its potential applications in "cancer therapy" and "autoimmune diseases" have sparked discussions in both academic and industrial settings. For instance, its ability to modulate inflammatory responses aligns with the current trend toward "precision medicine" and "personalized therapeutics."

From a commercial perspective, 2-ethoxy-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide is gaining traction in the pharmaceutical market. Suppliers and manufacturers are increasingly listing this compound under categories such as "research chemicals" and "pharmaceutical intermediates." Its CAS No. 896678-46-9 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. This is particularly relevant given the rising emphasis on "quality control in drug development" and "GMP-compliant synthesis."

In summary, 2-ethoxy-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide represents a fascinating intersection of chemistry and biology. Its structural features, synthetic accessibility, and potential therapeutic applications make it a standout candidate in modern drug discovery. As research progresses, this compound is likely to feature prominently in discussions about "next-generation therapeutics" and "innovative drug design," further solidifying its place in the scientific community.